Cas no 66336-42-3 (8-Methyl-1,4-dioxaspiro[4.5]decan-8-ol)

• Product Name: 8-Methyl-1,4-dioxaspiro[4.5]decan-8-ol
• CAS No: 66336-42-3
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• MDL: MFCD11108667
• CID: 2083418
• PubChem ID: 18713075
• Update Time: 2025-05-24

8-Methyl-1,4-dioxaspiro[4.5]decan-8-ol Chemical and Physical Properties

Names and Identifiers

• 8-Methyl-1,4-dioxaspiro[4,5]decan-8-ol
• 8-Methyl-1,4-dioxaspiro[4.5]decan-8-ol
• 1,4-Dioxaspiro[4.5]decan-8-ol, 8-methyl-
• AAYZDXMYYIJKLR-UHFFFAOYSA-N
• AK162083
• 8-Methyl-1,4-dioxaspiro[4.5]decane-8-ol
• 8-methyl-1,4-dioxa-spiro[4.5]decan-8-ol

• MDL： MFCD11108667
• Inchi： 1S/C9H16O3/c1-8(10)2-4-9(5-3-8)11-6-7-12-9/h10H,2-7H2,1H3
• InChI Key： AAYZDXMYYIJKLR-UHFFFAOYSA-N
• SMILES： O1CCOC21CCC(C)(CC2)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Topological Polar Surface Area: 38.7

8-Methyl-1,4-dioxaspiro[4.5]decan-8-ol Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 8-Methyl-1,4-dioxaspiro[4.5]decan-8-ol

Introduction to 8-Methyl-1,4-dioxaspiro[4.5]decan-8-ol (CAS No. 66336-42-3) and Its Emerging Applications in Chemical Biology

8-Methyl-1,4-dioxaspiro[4.5]decan-8-ol, identified by the chemical identifier CAS No. 66336-42-3, is a structurally unique spirocyclic compound that has garnered significant attention in the field of chemical biology due to its intriguing pharmacological properties and potential applications in drug discovery. The compound belongs to the dioxaspiro class, characterized by a spirocyclic core that links two oxygen-containing heterocycles, providing a scaffold with remarkable metabolic stability and binding affinity. This introduction delves into the structural features, synthetic pathways, and recent advancements in the utilization of 8-Methyl-1,4-dioxaspiro[4.5]decan-8-ol in biomedical research.

The molecular structure of 8-Methyl-1,4-dioxaspiro[4.5]decan-8-ol consists of a spiro linkage between a tetrahydropyranone ring and a dihydrofuran ring, with a methyl substituent at the 8-position of the tetrahydropyranone moiety. This arrangement confers upon the compound a rigid conformation that is conducive to interactions with biological targets. The presence of oxygen atoms in both heterocyclic rings enhances its solubility in polar solvents, making it suitable for various biochemical assays and drug delivery systems.

In recent years, spirocyclic compounds have emerged as privileged scaffolds in medicinal chemistry due to their ability to exhibit multiple binding modes and high binding affinity. Studies have demonstrated that the spirocyclic core of 8-Methyl-1,4-dioxaspiro[4.5]decan-8-ol can effectively engage with proteins and enzymes, leading to potential therapeutic applications. For instance, research has highlighted its interaction with serine proteases, where the spirocyclic structure mimics the transition state of substrates, thereby inhibiting enzymatic activity.

The synthesis of 8-Methyl-1,4-dioxaspiro[4.5]decan-8-ol involves multi-step organic transformations, including cyclization reactions and functional group interconversions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the compound is suitable for rigorous biological testing. Recent innovations in catalytic asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is crucial for evaluating its stereochemical specificity in biological systems.

One of the most compelling aspects of 8-Methyl-1,4-dioxaspiro[4.5]decan-8-ol is its potential as an intermediate in the development of novel therapeutics. Researchers have explored its utility in designing small-molecule inhibitors for various diseases, including cancer and inflammatory disorders. Preliminary studies have shown that derivatives of this compound exhibit promising antiproliferative effects on cancer cell lines by disrupting key signaling pathways involved in cell growth and survival.

The pharmacokinetic properties of 8-Methyl-1,4-dioxaspiro[4.5]decan-8-ol have also been extensively studied to assess its suitability for clinical applications. Pharmacokinetic profiling has revealed that the compound exhibits favorable oral bioavailability and moderate metabolic clearance rates, suggesting its potential for systemic delivery. Additionally, its stability under physiological conditions makes it an attractive candidate for formulation into sustained-release formulations.

Recent advancements in computational chemistry have further enhanced the understanding of 8-Methyl-1,4-dioxaspiro[4.5]decan-8-ol's interactions with biological targets. Molecular docking simulations have been performed to predict binding affinities and identify key residues involved in substrate recognition. These computational studies have guided experimental efforts toward optimizing lead compounds for improved therapeutic efficacy.

The role of 8-Methyl-1,4-dioxaspiro[4.5]decan-8-ol in drug discovery has been further underscored by its incorporation into novel drug candidates targeting neurological disorders. Preliminary evidence suggests that derivatives of this compound can modulate neurotransmitter release and receptor activity, offering a potential therapeutic strategy for conditions such as Alzheimer's disease and Parkinson's disease. These findings highlight the versatility of spirocyclic compounds as pharmacological tools.

Future research directions include exploring the synthetic diversity of 8-Methyl-1,4-dioxaspiro[4.5]decan-8-ol by incorporating functional groups that enhance bioactivity or improve pharmacokinetic profiles. Additionally, investigating its potential as a prodrug or scaffold for drug conjugation could open new avenues for therapeutic development.

In conclusion, 8-Methyl-1,4-dioxaspiro[4.5]decan-8-ol (CAS No. 66336-42-3) represents a structurally fascinating compound with significant promise in chemical biology and drug discovery. Its unique spirocyclic framework combined with favorable pharmacological properties positions it as a valuable tool for developing innovative therapeutics across multiple disease areas.